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Cat. No.: B1222600
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This technical support center provides researchers, scientists, and drug development
professionals with guidance on enhancing the rainfastness of Topogard herbicide on weed
foliage. The information is presented in a question-and-answer format to directly address
potential issues encountered during experimentation.

Frequently Asked Questions (FAQS)
Q1: What is Topogard and what are its active ingredients?

Topogard is a selective, post-emergent herbicide used to control annual broadleaf weeds in
crops like peas and potatoes.[1][2] It is formulated as a suspension concentrate containing 350
g/litre of terbutryn and 150 g/litre of terbuthylazine.[1][2][3][4]

Q2: What does "rainfastness" mean in the context of herbicides?

Rainfastness is the ability of a herbicide to resist being washed off by rain after it has been
applied to a plant's foliage.[5][6] The rain-free period is the minimum time required between
application and rainfall for the herbicide to be adequately absorbed and effective.[7][8]
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Q3: What is the recommended rain-free period for Topogard?

The product label for Topogard recommends allowing 2-3 days for drying after rain before
application, but it does not specify a rain-free period after application.[1] Generally, for post-
emergence herbicides, a rain-free period of 4 to 6 hours is recommended to ensure proper
absorption.[9] However, this can vary based on environmental conditions and the specific
herbicide formulation.[7][8]

Q4: How can | enhance the rainfastness of Topogard?

The rainfastness of herbicides can be improved by adding adjuvants to the spray tank.[10][11]
[12] Adjuvants are substances that can improve the activity and application characteristics of a
herbicide.[10] Activator adjuvants, in particular, can increase herbicide absorption, leading to
better rainfastness.[10][12]

Q5: What types of adjuvants are suitable for improving rainfastness?

Several types of activator adjuvants can enhance herbicide performance and rainfastness:[10]
[12]

o Surfactants (Spreader-Stickers): These reduce the surface tension of spray droplets,
allowing them to spread more evenly over the leaf surface and adhere better.[10][13]

» Oil Concentrates: These include crop oil concentrates (COC) and methylated seed oils
(MSO), which can improve the penetration of the herbicide into the leaf cuticle.[10][12]

» Silicone-Based Adjuvants: These are known as "super-spreaders" and can significantly
increase the rate of herbicide uptake, reducing the required rain-free period.[14]

It is crucial to select an adjuvant that is compatible with Topogard's suspension concentrate
formulation. Always consult the herbicide and adjuvant labels for compatibility and
recommended use rates.[12]

Troubleshooting Guides

Issue: Rainfall occurred shortly after Topogard application.
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1. Determine the Time Interval: Note the time between Topogard application and the start of
the rainfall.

2. Assess Rainfall Intensity and Duration: A light, brief shower is less likely to wash off the
herbicide than a heavy, prolonged downpour.

3. Observe Weed Control Efficacy: Monitor the treated weeds over the next 7-14 days. If weed
control is less than expected, the rainfall may have reduced the herbicide's effectiveness.

4. Consider Re-application: If weed control is unsatisfactory, a second application may be
necessary. Before re-applying, ensure the weeds are not stressed and that the crop is within
the recommended growth stage for application.[1]

5. Future Prevention: For future applications, consider the following to mitigate the risk of rain
wash-off:

o Weather Forecasting: Apply Topogard when there is a low probability of rain for at least 4-6
hours.[9]

o Use of Adjuvants: Incorporate a suitable adjuvant, such as a spreader-sticker or a silicone-
based surfactant, to improve adhesion and absorption.[10][14]

Data on Adjuvant Effects on Herbicide Rainfastness

While specific quantitative data for Topogard is not readily available in public literature, the
following tables summarize the effects of adjuvants on the rainfastness of other herbicides,
which can serve as a general guide.

Table 1: Effect of Adjuvant on Clodinafop Efficacy and Rainfastness on Oats[11]

. . . . Rain after 1 hour
No Rain (% Weight Rain after 5 min (%

Treatment . ] ] (% Weight
Reduction) Weight Reduction) )
Reduction)
Clodinafop alone 42 14 19
Clodinafop + DC Trate
70 52 57

(Adjuvant)
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This data illustrates a significant improvement in both efficacy and rainfastness with the
addition of an adjuvant.

Table 2: General Rain-Free Periods for Various Post-Emergence Herbicides[15]

Herbicide Rain-Free Period (hours)
2,4-D Amine 6-8

2,4-D Ester 1

Glyphosate (many formulations) 1-6

Glufosinate (Liberty) 4

Atrazine 1-2

This table provides a general reference for the rainfastness of different herbicides. The specific
rain-free period for Topogard may vary.

Experimental Protocols
Protocol: Evaluating the Effect of Adjuvants on Topogard Rainfastness

This protocol outlines a general procedure to assess the impact of adjuvants on Topogard's
rainfastness using a rainfall simulator.

1. Plant Material:

Grow the target weed species (e.g., common lambsquarters, velvetleaf) in pots under
controlled greenhouse conditions until they reach the 2-4 true leaf stage.[1]

N

. Herbicide and Adjuvant Preparation:

Prepare a stock solution of Topogard at the recommended application rate.[1]
Prepare separate spray solutions of Topogard mixed with different candidate adjuvants at
their recommended rates. Include a control with Topogard alone and an untreated control.

w

. Herbicide Application:
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o Use a calibrated laboratory sprayer to apply the herbicide solutions evenly to the weed
foliage.

4. Simulated Rainfall:

o At predetermined intervals after herbicide application (e.g., 30, 60, 120, and 240 minutes),
place the treated plants in a rainfall simulator.[6][16]

e Apply a consistent amount and intensity of simulated rain (e.g., 10 mm/hour for 30 minutes).
[17][18]

 Include a set of treated plants that do not receive simulated rainfall as a positive control.

5. Efficacy Assessment:

o After 14-21 days, visually assess weed control using a rating scale (e.g., 0% = no control,
100% = complete death).

 Alternatively, harvest the above-ground biomass of the weeds, dry it, and weigh it to quantify
the reduction in growth compared to the untreated control.

6. Data Analysis:

¢ Analyze the data to determine the effect of each adjuvant and rainfall timing on the efficacy
of Topogard.
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Caption: Workflow for evaluating Topogard rainfastness.
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Caption: Key factors influencing Topogard rainfastness.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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